![molecular formula C7H4BrF3O2 B1409773 2-Bromo-4-difluoromethoxy-5-fluorophenol CAS No. 1805023-70-4](/img/structure/B1409773.png)
2-Bromo-4-difluoromethoxy-5-fluorophenol
Overview
Description
Scientific Research Applications
Fluorination Process
2-Bromo-4-difluoromethoxy-5-fluorophenol is explored in the context of fluorination processes. Koudstaal and Olieman (2010) investigated the fluorination of phenolic compounds using xenon difluoride, which can potentially be applicable to compounds like this compound for synthesizing fluorinated derivatives. The study focused on the identification of products through techniques like NMR spectroscopy, highlighting the compound's relevance in synthesizing fluorinated molecules (Koudstaal & Olieman, 2010).
Radio Synthesis of Fluorophenol Derivatives
In the field of radio synthesis, this compound may serve as a precursor or an intermediate. Helfer et al. (2013) and Ross et al. (2011) explored the synthesis of 4-[18F]Fluorophenol, a compound utilized for constructing complex molecules bearing a 4-[18F]fluorophenoxy moiety. Their research demonstrates the compound's potential in radio labeling and synthesis of radiopharmaceuticals, suggesting the utility of related compounds in medical imaging and diagnostic applications (Helfer et al., 2013), (Ross et al., 2011).
Chemical Synthesis and Transformation
Conversion of Phenols
Thomoson and Dolbier (2013) presented a method using fluoroform as a source of difluorocarbene for converting phenols to their difluoromethoxy derivatives. This method, characterized by moderate temperatures and atmospheric pressure, could potentially be relevant to the synthesis or transformation of this compound, offering insights into its chemical synthesis and transformation pathways (Thomoson & Dolbier, 2013).
Photoreaction Mechanism
Nanbu et al. (2012) studied the photoreaction mechanism of a structurally similar compound, 4-bromo-2-chloro-6-fluorophenol, in low-temperature argon matrices. This research provides insight into the photoreactivity of halogenated phenols, which may be relevant for understanding the behavior of this compound under similar conditions (Nanbu et al., 2012).
Material Science and Fluorescence Applications
Synthesis of Liquid Crystals
Du Wei-song (2004) reported the synthesis of liquid crystals with a terminal difluoromethoxy group, which could imply potential applications of this compound in the field of liquid crystal technology. The study highlighted the synthesis methodology and the thermal properties of these compounds, suggesting their utility in material science (Du Wei-song, 2004).
properties
IUPAC Name |
2-bromo-4-(difluoromethoxy)-5-fluorophenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrF3O2/c8-3-1-6(13-7(10)11)4(9)2-5(3)12/h1-2,7,12H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCYXPWDIMHOZKA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1F)OC(F)F)Br)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrF3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.